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An In-depth Technical Guide to Ferrous Tartrate Research

Introduction

Ferrous tartrate, the iron(ll) salt of tartaric acid with the chemical formula CsH4FeQe, is a
compound of significant interest across various scientific disciplines.[1][2][3] Historically, it was
used as a medicinal tonic and to treat anemia.[3] Modern research has expanded its
applications, driven by its unique chemical properties, including its role as a bioavailable source
of iron, its catalytic activity, and its function in the formation of nanomaterials.[1][4] This guide
provides a comprehensive overview of the synthesis, characterization, and key applications of
ferrous tartrate, tailored for researchers, scientists, and professionals in drug development.

Synthesis and Characterization

The synthesis of ferrous tartrate can be achieved through several methods, depending on the
desired form, such as single crystals or nanoparticles.

o Direct Reaction: The most straightforward method involves the direct reaction of an iron(ll)
salt, like ferrous sulfate (FeSOa) or ferrous chloride (FeClz), with tartaric acid (CaHsOs) in an
agueous solution under controlled pH conditions.[1][5]

o Gel Growth Technique: This method is employed to grow high-quality single crystals. It
typically involves the slow diffusion of a ferrous salt solution into a silica gel containing
tartaric acid.[5][6] This technique allows for the formation of well-defined crystals, including
doped varieties such as copper-doped iron tartrate.[5]
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o Wet Chemical Synthesis for Nanoparticles: To produce ferrous tartrate nanoparticles, a wet
chemical technique is often used. This process involves reacting iron(ll) sulfate and tartaric
acid in the presence of sodium metasilicate, which facilitates the reaction, and a surfactant
like Triton X-100 to control particle size and prevent agglomeration.[4][7]

Following synthesis, comprehensive characterization is performed to determine the material's
structural, morphological, and physicochemical properties. Standard techniques include:

o X-ray Diffraction (XRD): Used to identify the crystal structure and determine the average
crystallite size using Scherrer's formula.[4][6]

e Transmission Electron Microscopy (TEM): Provides direct visualization of the nanopatrticles
to assess their morphology and size distribution.[4]

o Fourier-Transform Infrared Spectroscopy (FTIR): Identifies the functional groups and
confirms the formation of the tartrate salt.[4][5]

o Thermal Analysis (TGA/DSC): Determines the thermal stability, decomposition stages, and
the presence of water of hydration.[4][6]

o Energy-Dispersive X-ray Analysis (EDAX): Confirms the elemental composition of the
synthesized material.[5][6]

Quantitative Data Presentation

Data extracted from various research studies on ferrous tartrate are summarized below for
comparative analysis.

Table 1: Crystallographic and Nanoparticle Data
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Parameter Value Reference
Crystal System Orthorhombic [41[6]
Space Group P212121 [6]
Lattice Parameters a=8.76 A,b=1098A,c= ”
(Nanoparticles) 8.20 A
Average Crystallite Size

] 35.28 nm [4107]
(Nanopatrticles)
Nanoparticle Morphology Nearly Spherical [4117]
Nanoparticle Size (from TEM) 30-50 nm [4107]

Table 2: Thermal Analysis Data for Ferrous Tartrate

Temperature Range Weight Loss (%) Observation Reference

Nanoparticles are
Room Temp - 100 °C

[417]

stable

Loss of water
~80 °C ~12.65% molecules (becomes [4]

anhydrous)

Decomposition to
~361 °C ~50.38% metastable iron [4]

carbonate

General range for
300 - 1060 K - thermal [6]

decomposition

Experimental Protocols

Detailed methodologies for the key synthesis experiments are outlined below.
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Protocol 1: Wet Chemical Synthesis of Ferrous Tartrate

Nanoparticles
This protocol is based on the method described by Lathiya et al. (2018).[4][7]

Preparation of Solutions: Prepare agueous solutions of iron(ll) sulfate (FeSOa), tartaric acid
(C4HeOs), and sodium metasilicate (NazSiOs). Prepare a separate solution of Triton X-100
surfactant.

Reaction Mixture: Mix the iron(ll) sulfate and tartaric acid solutions. The presence of sodium
metasilicate facilitates the formation of iron tartrate.

Addition of Surfactant: Add the Triton X-100 solution to the reaction mixture to act as a
capping agent, controlling the size and preventing the agglomeration of nanoparticles.

Precipitation: The reaction FeSOa4 + C4aHsOs — FeCaH40Oe + H2SO4 proceeds, resulting in
the precipitation of ferrous tartrate nanoparticles.[4][5]

Washing and Collection: The resulting precipitate is collected, washed multiple times with
deionized water and ethanol to remove impurities, and then dried under a vacuum.

Characterization: The dried powder is then characterized using XRD, TEM, FTIR, and
thermal analysis to confirm its properties.

Protocol 2: Gel Growth of Ferrous Tartrate Single
Crystals

This protocol is based on the method described by Mathivanan and Haris (2013).[5]

o Gel Preparation: Prepare a silica gel by mixing sodium metasilicate solution with tartaric
acid. The pH and density of the gel are critical parameters and must be optimized. Allow the
gel to set in test tubes.

o Reactant Addition: After the gel has set, carefully pour an aqueous solution of iron(ll) sulfate
(the upper reactant) over the gel surface.
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« Diffusion and Crystal Growth: The Fe2* ions from the ferrous sulfate solution slowly diffuse
into the gel matrix and react with the tartaric acid present in the gel.

e Reaction: The reaction FeSO4 + CaHsOs — FeCaHa4Os + H2SOa4 occurs slowly within the gel,
leading to the nucleation and growth of single crystals over several days or weeks.[5]

e Harvesting: Once the crystals have grown to a suitable size, they are carefully harvested
from the gel, washed with deionized water, and dried.

» Characterization: The grown crystals are characterized using techniques like EDAX, FTIR,
and XRD.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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